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Compound of Interest

Compound Name:
Hydron;methyl 2-

aminopropanoate;chloride

CAS No.: 13515-97-4

Cat. No.: B555586

Get Quote
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Executive Summary: Immediate Action Plan
For Lab Managers & EHS Officers: "Hydron;methyl 2-aminopropanoate;chloride" describes

Methyl 2-aminopropanoate hydrochloride (also known as L-Alanine methyl ester

hydrochloride). It is an amino acid derivative used commonly in peptide synthesis.

Primary Hazard: Skin/Eye Irritant (H315, H319).[1] Hygroscopic (absorbs moisture).

Disposal Class: Non-halogenated Organic Solid (if dry) or Organic Solvent Waste (if

dissolved).

Critical Restriction: Do NOT dispose of via sanitary sewer. While amino acids are

biodegradable, the ester moiety hydrolyzes to release methanol (a toxic, flammable solvent)

and the hydrochloride salt adds acidity.
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Storage: Store at +2°C to +8°C under inert gas (Argon/Nitrogen) to prevent spontaneous

hydrolysis.

Chemical Identity & Hazard Assessment
To ensure proper segregation, you must understand what you are handling. This compound is

a salt formed by the esterification of alanine.

Parameter Technical Specification

Systematic Name Methyl 2-aminopropanoate hydrochloride

Common Name L-Alanine methyl ester hydrochloride

CAS Number 2491-20-5

Molecular Formula
ngcontent-ng-c1352109670="" _nghost-ng-

c1270319359="" class="inline ng-star-inserted">

Molecular Weight 139.58 g/mol

GHS Classification
Skin Irrit. 2; Eye Irrit.[2] 2A; STOT SE 3

(Respiratory)

Signal Word WARNING

The "Hidden" Hazard: Hydrolysis
As a scientist, you must look beyond the solid salt. Upon contact with water (especially in basic

conditions), this compound degrades. This is not just a purity issue; it is a waste stream

compatibility issue.

Mechanism: The ester bond is susceptible to nucleophilic attack by water (

), releasing methanol (

) and the free amino acid.
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Figure 1: Hydrolysis pathway demonstrating the generation of Methanol and Acid from the

parent compound.

Why this matters for disposal: If you mix large quantities of this salt into a basic aqueous waste

stream, you may generate methanol (flammability hazard) and heat (neutralization exotherm),

potentially pressurizing the waste container.

Operational Disposal Protocol
This protocol is designed to prevent cross-contamination and ensure regulatory compliance

(RCRA).

Scenario A: Disposal of Pure Solid (Expired/Surplus)
Stream: Non-Halogenated Organic Solid.

Segregation: Do not mix with strong oxidizers or strong bases.

Packaging:

Keep in the original container if possible.[3]

If transferring, use a High-Density Polyethylene (HDPE) wide-mouth jar.

Label clearly: "Solid Chemical Waste - Methyl 2-aminopropanoate HCl - Irritant."

Verification: Visually inspect for "clumping." Severe clumping indicates moisture absorption

and partial hydrolysis (presence of methanol/HCl fumes). Open such containers in a fume

hood.
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Scenario B: Disposal of Reaction Mixtures (Liquid)
Stream: Organic Solvent Waste (Non-Halogenated).

Neutralization Check: If the solution is highly acidic (due to the HCl component), slowly

adjust pH to 6–8 using a dilute base (e.g., Sodium Bicarbonate) before adding to the solvent

waste drum.

Caution: This will liberate the free amine and potentially methanol. Perform in a fume

hood.

Solvent Compatibility: Ensure the carrier solvent (e.g., DCM, Methanol, DMF) is compatible

with the waste drum.

Labeling: List "Methyl 2-aminopropanoate" as a constituent. Do not just write "Organic

Waste."

Decision Matrix: Waste Stream Selection
Follow this logic flow to determine the correct bin.
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Start: Waste Identification

Physical State?

Solid (Powder/Crystals) Liquid (Solution)

Is it Pure/Dry? Primary Solvent?
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Organic Solid
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Lab Pack (Small Qty)
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No (Mixed/Unknown)
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Figure 2: Logical decision tree for categorizing methyl 2-aminopropanoate hydrochloride waste.

Regulatory Context (RCRA & EPA)
While Methyl 2-aminopropanoate hydrochloride is not explicitly listed on the EPA P-list (acutely

toxic) or U-list (toxic), it falls under the "Characteristic" waste rules if not handled correctly.

Ignitability (D001): If the compound hydrolyzes significantly to methanol, liquid waste

mixtures may have a flashpoint ngcontent-ng-c1352109670="" _nghost-ng-c1270319359=""

class="inline ng-star-inserted">
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, classifying them as D001.

Corrosivity (D002): Aqueous solutions of the hydrochloride salt can be acidic (

).

Best Practice: Always default to incineration via a licensed hazardous waste contractor. Do

not rely on evaporation or drain disposal.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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